Cas no 133522-40-4 ((R)-1-Amino-3-phenoxypropan-2-ol)

• Product Name: (R)-1-Amino-3-phenoxypropan-2-ol
• CAS No: 133522-40-4
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 134915
• PubChem ID: 1133100
• Update Time: 2025-04-19

(R)-1-Amino-3-phenoxypropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (R)-1-Amino-3-phenoxypropan-2-ol
• 2-Propanol,1-amino-3-phenoxy-, (2R)-
• (2R)-1-amino-3-phenoxy-2-propanol
• (R)-(-)-1-amino-3-phenyloxy-2-propanol
• 2-Propanol,1-amino-3-phenoxy-, (R)-
• AC1LMN7Z
• AG-D-68243
• CTK4B8589
• SureCN5878404
• (2R)-3-AMINO-1-PHENOXY-2-PROPANOL
• (2R)-(+)-1-AMINO-3-PHENOXY-2-PROPANOL
• (2R)-1-amino-3-phenoxypropan-2-ol
• JZEHWMUIAKALDN-MRVPVSSYSA-N
• AKOS006273965
• (R)-1-Amino-3-phenoxy-2-propanol
• MFCD00673145
• DTXSID901299441
• 133522-40-4
• SCHEMBL5878404
• 2-PROPANOL, 1-AMINO-3-PHENOXY-, (2R)-

• Inchi： 1S/C9H13NO2/c10-6-8(11)7-12-9-4-2-1-3-5-9/h1-5,8,11H,6-7,10H2/t8-/m1/s1
• InChI Key： JZEHWMUIAKALDN-MRVPVSSYSA-N
• SMILES： O(C1C=CC=CC=1)C[C@@H](CN)O

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• PSA: 55.48000
• LogP: 1.08530